Cas no 954255-04-0 (5,6-difluoro-2,3-dihydro-1H-indole)

5,6-difluoro-2,3-dihydro-1H-indole structure

954255-04-0 structure

Product Name:5,6-difluoro-2,3-dihydro-1H-indole

CAS No:954255-04-0

MF:C₈H₇F₂N

MW:155.144688844681

MDL:MFCD01075221

CID:1028228

PubChem ID:16792594

Update Time:2024-10-25

5,6-difluoro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5,6-Difluoroindoline
- 5,6-Difluoro-2,3-dihydro-1H-indole
- C8H7F2N
- UTLQGTYJQQKXMQ-UHFFFAOYSA-N
- BH163
- MB01679
- 5,6-difluoro-2,3-di-hydro-1H-indole
- 5,6-difluoro-2,3-dihydro-1 H-indole
- AB0027853
- W9745
- ST24029238
- 5,6-Difluoro-2,3-dihydro-1H-indole (ACI)
- MFCD01075221
- DB-349734
- CS-0040157
- 954255-04-0
- EN300-40363
- AKOS005218395
- SCHEMBL550208
- DS-13081
- DTXSID00588590
- 5 pound not6-Difluoroindoline
- 5,6-difluoro-2,3-dihydro-1H-indole
- MDL： MFCD01075221
- Inchi： 1S/C8H7F2N/c9-6-3-5-1-2-11-8(5)4-7(6)10/h3-4,11H,1-2H2
- InChI Key： UTLQGTYJQQKXMQ-UHFFFAOYSA-N
- SMILES： FC1C(F)=CC2=C(NCC2)C=1

Computed Properties

Exact Mass: 155.05465555g/mol
Monoisotopic Mass: 155.05465555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12
XLogP3: 2.1

Experimental Properties

Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 207.0±40.0 ºC (760 Torr),
Flash Point: 79.0±27.3 ºC,
Solubility: Slightly soluble (1.3 g/l) (25 º C),

5,6-difluoro-2,3-dihydro-1H-indole Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5,6-difluoro-2,3-dihydro-1H-indole Pricemore >>

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Fluorochem	092917-250mg	5,6-Difluoroindoline	954255-04-0	95%	250mg	￡122.00	2022-02-28
Fluorochem	092917-1g	5,6-Difluoroindoline	954255-04-0	95%	1g	￡305.00	2022-02-28
Fluorochem	092917-5g	5,6-Difluoroindoline	954255-04-0	95%	5g	￡1449.00	2022-02-28
abcr	AB437072-250 mg	5,6-Difluoroindoline, 95%; .	954255-04-0	95%	250mg	€120.60	2023-06-16
abcr	AB437072-1 g	5,6-Difluoroindoline, 95%; .	954255-04-0	95%	1g	€278.60	2023-06-16
abcr	AB437072-5 g	5,6-Difluoroindoline, 95%; .	954255-04-0	95%	5g	€815.00	2023-06-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD159955-100mg	5,6-Difluoroindoline	954255-04-0	97%	100mg	￥101.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD159955-250mg	5,6-Difluoroindoline	954255-04-0	97%	250mg	￥239.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD159955-1g	5,6-Difluoroindoline	954255-04-0	97%	1g	￥727.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD159955-5g	5,6-Difluoroindoline	954255-04-0	97%	5g	￥3313.0	2024-04-17

5,6-difluoro-2,3-dihydro-1H-indole Production Method

Production Method 1

169674-01-5

954255-04-0

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; rt; rt → 70 °C; 2 h, 70 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 1 h, reflux

Reference

: Preparation of as 2-oxoindoles CGRP receptor antagonists

, World Intellectual Property Organization, , ,

Production Method 2

161886-22-2

954255-04-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 40 °C
1.2 Reagents: Sodium triacetoxyborohydride Solvents: 1,2-Dichloroethane

Reference

: Indolyl and dihydroindolyl N-glycinamides as potent and in vivo active NPY5 antagonists

Wu, Lingyun; Lu, Kai; Packiarajan, Mathivanan; Jubian, Vrej; Chandrasena, Gamini; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2167-2171

Production Method 3

71294-07-0

954255-04-0

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; 2 h, 70 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 1 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference